1-[2-(4-Benzhydrylpiperazin-1-yl)-2-oxoethyl]-3,3-diphenylpiperidin-2-one
Overview
Description
A-1048400 is a potent and selective N-type and T-type calcium channel blocker.
Scientific Research Applications
Monoamine Oxidase Inhibition
One notable application of derivatives similar to the specified compound is in the inhibition of monoamine oxidase A and B. For instance, a study found that specific derivatives exhibited selective monoamine oxidase A inhibitory activity, which is significant in the context of neurodegenerative and psychiatric disorders (Kaya et al., 2017).
Nootropic Activity
Another area of application is in nootropic activity, as some derivatives have been tested for their effects on cognitive enhancement. This is relevant in the development of treatments for cognitive impairments and enhancing memory or other cognitive functions (Valenta et al., 1994).
Anticonvulsant Activity
Derivatives of this compound have also been synthesized and tested for anticonvulsant activity. This research is crucial for developing new treatments for seizure disorders and epilepsy (Kamiński et al., 2011).
Cancer Research
Research has also explored the potential of similar compounds in inhibiting the proliferation, migration, and inducing apoptosis in cancer cells. This indicates the potential of these derivatives in the development of new chemotherapeutic agents (Khanam et al., 2018).
Analgesic and Anti-Inflammatory Properties
Some studies have focused on the analgesic and anti-inflammatory properties of related compounds. This research contributes to the development of new pain relief medications and treatments for inflammatory diseases (Abu‐Hashem & Gouda, 2011).
Pharmacological Synthesis and Monitoring
There is also significant research on the synthesis of such compounds for pharmacological purposes and the analytical monitoring of their synthesis. This is essential for ensuring the quality and efficacy of pharmaceutical products derived from these compounds (Sarycheva & Vedernikova, 1999).
Antihelminthic Activity
Another application area is in antihelminthic activity, with certain derivatives showing higher activity against parasites like Trichinella spiralis, contributing to the development of new antiparasitic drugs (Mavrova et al., 2006).
Calcium Channel Inhibition
Some derivatives have been investigated for their role as calcium channel inhibitors, which has implications in managing conditions like hypertension and neuropathic pain (Pajouhesh et al., 2010).
Properties
CAS No. |
1219624-62-0 |
---|---|
Molecular Formula |
C36H37N3O2 |
Molecular Weight |
543.71 |
IUPAC Name |
1-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]-3,3-diphenylpiperidin-2-one |
InChI |
InChI=1S/C36H37N3O2/c40-33(37-24-26-38(27-25-37)34(29-14-5-1-6-15-29)30-16-7-2-8-17-30)28-39-23-13-22-36(35(39)41,31-18-9-3-10-19-31)32-20-11-4-12-21-32/h1-12,14-21,34H,13,22-28H2 |
InChI Key |
ZUIDVYFPBJVTSC-UHFFFAOYSA-N |
SMILES |
C1CC(C(=O)N(C1)CC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
A-1048400; A1048400; A 1048400 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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